Cas no 4282-64-8 (Adenosine,2'-deoxyguanylyl-(3'®5')-2'-deoxy-)

• Product Name: Adenosine,2'-deoxyguanylyl-(3'®5')-2'-deoxy-
• CAS No: 4282-64-8
• MF: C₂₀H₂₅N₁₀O₉P
• MW: 580.447863340378
• CID: 329038
• PubChem ID: 135566106
• Update Time: 2025-04-19

Adenosine,2'-deoxyguanylyl-(3'®5')-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

• deoxyguanylyl-(3'-5')-deoxyadenosine
• FRO8MOI6YY
• 4282-64-8
• UNII-FRO8MOI6YY
• dG(3'-5')dA
• 2'-DEOXYGUANYLYL-(3'->5')-2'-DEOXYADENOSINE
• dGpA
• Guanosine, 2'-deoxyadenylyl-(5'-3')-2'-deoxy-
• Deoxyguanosyl-3',5'-deoxyadenosine monophosphate
• ADENOSINE, 2'-DEOXYGUANYLYL-(3'->5')-2'-DEOXY-
• Adenosine,2'-deoxyguanylyl-(3'®5')-2'-deoxy-

• Inchi： 1S/C20H25N10O9P/c21-16-14-17(24-5-23-16)29(6-25-14)12-1-8(32)11(38-12)4-36-40(34,35)39-9-2-13(37-10(9)3-31)30-7-26-15-18(30)27-20(22)28-19(15)33/h5-13,31-32H,1-4H2,(H,34,35)(H2,21,23,24)(H3,22,27,28,33)/t8-,9-,10+,11+,12+,13+/m0/s1
• InChI Key： JRABXRXRIUUBTJ-LSUSWQKBSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O[C@@H]1[C@@H](CO)O[C@H](C1)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 580.15435941g/mol
• Monoisotopic Mass: 580.15435941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 270Ų